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These application notes provide a comprehensive overview and detailed protocols for the
determination of vitamin B12 activity using microbiological assays. The methods described
herein are based on the principle that the growth of certain microorganisms is directly
proportional to the concentration of vitamin B12 in the medium. Two common and reliable
methods are detailed: the turbidimetric assay using Lactobacillus leichmannii and the agar
diffusion (cup-plate) assay using a vitamin B12-requiring mutant strain of Escherichia coli.

Introduction

Vitamin B12 (cyanocobalamin) is a water-soluble vitamin essential for various metabolic
processes, including DNA synthesis and neurological function. Its quantitative determination is
crucial in pharmaceutical formulations, food products, and clinical samples. Microbiological
assays are a well-established and sensitive method for measuring the biological activity of
vitamin B12. These assays utilize microorganisms that have a specific and quantifiable growth
requirement for vitamin B12.

The choice of method often depends on the sample matrix, required sensitivity, and available
equipment. The turbidimetric method offers high sensitivity and is suitable for a large number of
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samples, while the agar diffusion method is robust and less susceptible to interference from
colored or turbid sample extracts.

Principle of the Assay

The microbiological assay of vitamin B12 is based on the comparison of the growth response
of a specific microorganism to a known concentration of a vitamin B12 standard with its
response to the test sample. The growth of the microorganism, measured as turbidity or as a
zone of growth, is proportional to the amount of vitamin B12 present in the medium.

Method 1: Turbidimetric Assay using Lactobacillus
leichmannii

This method measures the turbidity resulting from the growth of Lactobacillus leichmannii (e.g.,
ATCC 7830) in a liquid medium deficient in vitamin B12 but containing all other necessary
growth factors. The turbidity, measured spectrophotometrically, is proportional to the vitamin
B12 concentration.

Data Presentation

Table 1: Composition of Basal Medium for Turbidimetric Assay[1]
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Ingredient Quantity per 1000 mL
Vitamin-Free Casamino Acids 150¢g
Dextrose 40.09
Sodium Acetate (Anhydrous) 20.0g
Ascorbic Acid 4049
L-Cystine 049
DL-Tryptophan 0.4g
Asparagine 0.2g
Adenine Sulfate 20 mg
Guanine Hydrochloride 20 mg
Uracil 20 mg
Xanthine 20 mg
Riboflavin 1.0 mg
Thiamine Hydrochloride 1.0 mg
Niacin 2.0 mg
p-Aminobenzoic Acid (PABA) 2.0mg
Calcium Pantothenate 1.0 mg
Pyridoxine Hydrochloride 4.0 mg
Pyridoxal Hydrochloride 4.0 mg
Pyridoxamine Dihydrochloride 0.8 mg
Biotin 10 ug
Folic Acid 0.2 ug
Monopotassium Phosphate 10g
Dipotassium Phosphate 10g

© 2026 BenchChem. All rights reserved. 3/12 Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b16325176?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE

Methodological & Application

Check Availability & Pricing

Magnesium Sulfate 0.4¢g
Ferrous Sulfate 20 mg
Sodium Chloride 20 mg
Manganese Sulfate 20 mg
Polysorbate 80 20g
Final pH 6.0+£0.1

Table 2: Preparation of Standard Cyanocobalamin Solutions for Turbidimetric Assay|[2][3][4]

Solution

Preparation

Concentration

Dissolve 10 mg of USP

Cyanocobalamin Reference

Stock Solution ) 100 pg/mL
Standard in 100 mL of 25%
ethanol.

) ) Dilute 1.0 mL of Stock Solution

Intermediate Solution ) » 1.0 pg/mL
to 100 mL with purified water.
Dilute 1.0 mL of Intermediate

Standard Solution Solution to 100 mL with 10 ng/mL

purified water.

Working Standard Solutions

Prepare a series of dilutions
from the Standard Solution to
obtain final concentrations in
the assay tubes ranging from
0.025 to 0.2 ng/mL.

0.025 - 0.2 ng/mL

Experimental Protocol

1. Preparation of Inoculum: a. Maintain a stock culture of Lactobacillus leichmannii on
Lactobacilli Agar AOAC. b. Subculture to a tube of Lactobacilli Broth AOAC and incubate at
37°C for 18-24 hours. c. Centrifuge the culture, decant the supernatant, and wash the cells
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three times with sterile 0.85% saline solution.[3] d. Resuspend the cells in sterile saline to
achieve a suitable optical density for inoculation.

2. Preparation of Standard and Sample Solutions: a. Prepare a standard curve by adding
graded amounts of the Working Standard Solutions to a series of test tubes.[1][4] b. For the
sample, accurately weigh or measure a quantity equivalent to a known amount of vitamin B12.
c. Extract the vitamin B12 from the sample by autoclaving at 121°C for 10 minutes in an
extraction solution containing disodium phosphate, citric acid, and sodium metabisulfite.[2] d.
Adjust the pH of the extract to 6.0 and dilute with purified water to an estimated vitamin B12
concentration within the range of the standard curve.[2]

3. Assay Procedure: a. To each test tube (for standards, samples, and a blank), add 5.0 mL of
the basal medium. b. Add the appropriate volumes of standard solution, sample solution, or
purified water (for the blank) to bring the total volume in each tube to 10.0 mL.[4] c. Sterilize the
tubes by autoclaving at 121°C for 5 minutes.[1][4] d. Cool the tubes to room temperature and
inoculate each with one drop of the prepared inoculum, except for the uninoculated blank. e.
Incubate all tubes at 37°C for 18-24 hours.[1][4]

4. Data Analysis: a. After incubation, measure the turbidity of each tube using a
spectrophotometer at a wavelength of 546 nm or 620 nm against the uninoculated blank.[2][4]
b. Plot a standard curve of absorbance versus the concentration of the cyanocobalamin
standards. c. Determine the vitamin B12 concentration in the sample solution by interpolating
its absorbance value on the standard curve. d. Calculate the vitamin B12 content in the original
sample, taking into account the dilution factor.

Workflow Diagram
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Caption: Workflow for the turbidimetric assay of vitamin B12.

Method 2: Agar Diffusion (Cup-Plate) Assay using E.
coli Mutant

This method involves measuring the zone of growth of a vitamin B12-dependent E. coli mutant
(e.g., ATCC 11105) around a cup or disc containing the vitamin. The diameter of the growth
zone is proportional to the logarithm of the vitamin B12 concentration.

Data Presentation

Table 3: Composition of Assay Agar for E. coli Mutant[5]
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Ingredient Quantity per 1000 mL
Dipotassium Phosphate 140¢g
Monopotassium Phosphate 6.0g
Ammonium Chloride 50¢9
Glucose 509
DL-Asparagine 30g
Ammonium Nitrate 20g
Sodium Chloride 10g
Magnesium Sulfate 0.2g
L-Arginine Hydrochloride 0.2g
Ammonium Sulfate 0149
Calcium Chloride 1.0 mg
Zinc Sulfate 0.09 mg
Ammonium Molybdate 0.01 mg
Borax 0.01 mg
Ferrous Sulfate 0.054 mg
Manganese Chloride 0.046 mg
Copper Sulfate 0.025 mg
Agar 1509
Final pH 7.2+0.2

Table 4: Preparation of Standard Cyanocobalamin Solutions for Agar Diffusion Assay[6][7]
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Solution Preparation Concentration

Weigh accurately 10 mg of
) crystalline cyanocobalamin
Stock Solution _ , 1 mg/mL
powder and dissolve in 10 mL

of purified water.

_ _ Dilute 1.0 mL of Stock Solution
Intermediate Solution ) - 10 pg/mL
to 100 mL with purified water.

Dilute 1.0 mL of Intermediate
Standard Solution Solution to 100 mL with 100 ng/mL

purified water.

Prepare a series of dilutions
from the Standard Solution to
Working Standard Solutions obtain concentrations such as 0.0125 - 0.4 pg/mL
0.0125, 0.025, 0.05, 0.1, 0.2,
and 0.4 pg/mL.

Experimental Protocol

1. Preparation of Inoculum: a. Maintain the E. coli mutant on Nutrient Agar slants. b. Inoculate a
tube of Nutrient Broth and incubate at 37°C for 16-18 hours.[6] c. Centrifuge the culture, wash
the cells with sterile saline, and resuspend in saline to be used as the inoculum.[6]

2. Preparation of Assay Plates: a. Prepare the B12 Assay Agar according to the formulation in
Table 3 and sterilize by autoclaving. b. Cool the molten agar to 45-50°C and add the prepared
E. coli inoculum.[6] c. Pour the seeded agar into sterile petri plates on a level surface to ensure
a uniform thickness and allow it to solidify.[7] d. Bore cups (6-8 mm in diameter) into the

solidified agar using a sterile borer.

3. Preparation of Standard and Sample Solutions: a. Prepare a series of standard solutions as
described in Table 4. b. Prepare the sample extract as described in the turbidimetric method
(section 2b-d), ensuring the final estimated concentration falls within the standard range.

4. Assay Procedure: a. Pipette a fixed volume (e.g., 100 pL) of each standard and sample
solution into the respective cups on the agar plates.[6] b. Allow the solutions to diffuse into the
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agar by keeping the plates at a low temperature (around 10°C) for 10-20 minutes.[6] c.
Incubate the plates at 30-37°C for 18-24 hours.[6]

5. Data Analysis: a. After incubation, measure the diameter of the zone of growth around each
cup. b. Plot a standard curve of the zone diameter versus the logarithm of the concentration of
the cyanocobalamin standards. c. Determine the vitamin B12 concentration in the sample
solution by interpolating its zone diameter on the standard curve. d. Calculate the vitamin B12
content in the original sample, taking into account the dilution factor.

Logical Relationship Diagram
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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